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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lamalbid, an iridoid glycoside, is a significant bioactive compound found in plants of the
Lamium genus, notably Lamium album (white dead-nettle).[1][2] It is recognized for its potential
anti-inflammatory properties.[2] Accurate and precise quantification of Lamalbid is crucial for
the standardization of herbal extracts and in the development of phytopharmaceuticals. This
application note provides a detailed, validated High-Performance Liquid Chromatography with
Diode-Array Detection (HPLC-DAD) method for the quantification of Lamalbid. The protocol is
based on a published study by Czerwiriska et al. (2020), which established a specific, accurate,
and precise method for this purpose.[1][3][4]

Quantitative Data Summary

The following tables summarize the validation parameters of the HPLC-DAD method for the
guantification of Lamalbid.

Table 1: Method Validation Data for Lamalbid Quantification[4]
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Parameter

Value

Linearity Range (ug/mL)

1.0-200.0

Regression Equation

y = 14.861x - 3.484

Correlation Coefficient (r2) 0.9998
Limit of Detection (LOD) (ug/mL) 0.23
Limit of Quantification (LOQ) (ug/mL) 0.69

Table 2: Precision of the HPLC-DAD Method for Lamalbid[4]

Intermediate Precision

Parameter Repeatability (RSD %)
(RSD %)

Intra-day

Concentration 1 (ug/mL) 1.34 1.87
Concentration 2 (ug/mL) 0.98 1.54
Concentration 3 (ug/mL) 0.76 1.21
Inter-day

Day 1 vs. Day 2 211 2.54

Day 1 vs. Day 3 2.34 2.87

Day 2 vs. Day 3 1.98 243

Table 3: Accuracy of the HPLC-DAD Method (Recovery Study)[4]
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Spiked Measured

Concentration Concentration Recovery (%) RSD (%)
(ng/mL) (ng/mL)

50.0 49.87 99.74 1.23
100.0 101.23 101.23 0.98
150.0 148.99 99.33 1.11

Experimental Protocol

This protocol details the materials and procedures for the quantification of Lamalbid in plant
extracts.

Materials and Reagents

o Lamalbid reference standard

Acetonitrile (HPLC grade)

Formic acid (analytical grade)

Ultrapure water

Methanol (HPLC grade)

Syringe filters (0.22 pm)

Equipment

o High-Performance Liquid Chromatography (HPLC) system equipped with a Diode-Array
Detector (DAD)

e Analytical balance
o Ultrasonic bath

e \ortex mixer
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e Centrifuge

o Pipettes and general laboratory glassware

Chromatographic Conditions

e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 pm)

o Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in
acetonitrile

o Gradient Program:
o 0-10 min: 5-15% B

10-25 min: 15-30% B

[e]

25-35 min: 30-50% B

o

35-40 min: 50-95% B

[¢]

[e]

40-45 min: 95% B (isocratic)

[e]

45-50 min: 95-5% B (return to initial conditions)
e Flow Rate: 1.0 mL/min

e Injection Volume: 10 pL

e Column Temperature: 25 °C

o Detection Wavelength: 240 nm[4][5]

Sample Preparation (from Lamium album flowers)

o Extraction:

o Accurately weigh 1.0 g of powdered, dried plant material.
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o Add 20 mL of the extraction solvent (e.g., aqueous or ethanolic-aqueous solution).

o Perform ultrasonic-assisted extraction for 30 minutes at room temperature.

o Centrifugation:

o Centrifuge the extract at 4000 rpm for 10 minutes.
« Filtration:

o Filter the supernatant through a 0.22 um syringe filter into an HPLC vial.
e Analysis:

o Inject 10 pL of the filtered sample into the HPLC-DAD system.

Standard Solution Preparation

e Stock Solution:

o Accurately weigh 10 mg of Lamalbid reference standard and dissolve it in 10 mL of
methanol to obtain a stock solution of 1000 pg/mL.

e Working Solutions:

o Prepare a series of working standard solutions by diluting the stock solution with the
mobile phase to achieve concentrations within the linearity range (e.g., 1.0, 5.0, 10.0,
50.0, 100.0, 150.0, 200.0 pg/mL).

Data Analysis

 Identify the Lamalbid peak in the sample chromatogram by comparing its retention time with
that of the reference standard.

¢ Quantify the amount of Lamalbid in the sample by using the calibration curve generated
from the peak areas of the standard solutions.

Visualized Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1258926?utm_src=pdf-body
https://www.benchchem.com/product/b1258926?utm_src=pdf-body
https://www.benchchem.com/product/b1258926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

4 )

Sample & Standard Preparation

[Weigh Plant MateriaD [Weigh Lamalbid Standard]

Edd Solvent %ssolve in Methanol
[Ultrasonic Extraction] [Prepare Stock Solution]

}ilute
[Prepare Working Solutions]

[Filtration (0.22 um))

-

-

~

HPLC-DAD Analysis

Inject Sample/Standard (10 pL)

Chromatographic Separation
(C18 Column, Gradient Elution)

Diode-Array Detection
(240 nm)

- J

Data Procesging & Quantification

[Peak Identification & IntegratiorD

lFrom Standards

[Generate Calibration Curve] From Sample

l Y
Quantify Lamalbid in Sample

Click to download full resolution via product page

Caption: Experimental workflow for Lamalbid quantification by HPLC-DAD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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